Cas no 1214377-16-8 (Ethyl 3-bromo-6-fluoropyridine-2-carboxylate)

• Product Name: Ethyl 3-bromo-6-fluoropyridine-2-carboxylate
• CAS No: 1214377-16-8
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• MDL: MFCD14698328
• CID: 4578250
• PubChem ID: 46311471
• Update Time: 2025-10-05

Ethyl 3-bromo-6-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-6-fluoropyridine-2-carboxylate
• Ethyl 3-bromo-6-fluoropicolinate
• G79077
• Z1269179964
• CS-0375898
• EN300-302284
• 1214377-16-8
• Ethyl 3-bromo-6-fluoropyridine-2-carboxylate

• MDL： MFCD14698328
• Inchi： 1S/C8H7BrFNO2/c1-2-13-8(12)7-5(9)3-4-6(10)11-7/h3-4H,2H2,1H3
• InChI Key： HIJWTRLTQRTXJB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(=O)OCC)F

Computed Properties

• Exact Mass: 246.96442g/mol
• Monoisotopic Mass: 246.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 297.4±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 3-bromo-6-fluoropyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-bromo-6-fluoropyridine-2-carboxylate

Ethyl 3-bromo-6-fluoropyridine-2-carboxylate (CAS No. 1214377-16-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-6-fluoropyridine-2-carboxylate (CAS No. 1214377-16-8) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its role in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the pyridine ring endows it with distinct reactivity, making it an attractive building block for medicinal chemists.

The Ethyl 3-bromo-6-fluoropyridine-2-carboxylate molecule is particularly interesting because of its ability to participate in a wide range of chemical transformations. These include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes, which are fundamental to the construction of complex organic molecules. Its application in the synthesis of active pharmaceutical ingredients (APIs) has been explored extensively, particularly in the development of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on the use of fluorinated pyridines in drug discovery. The fluorine atom, due to its electronegativity and small size, can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug molecule. This has led to the investigation of fluorinated pyridines as key structural motifs in many leading pharmaceuticals. The 3-bromo-6-fluoropyridine-2-carboxylate derivative is no exception, and its incorporation into drug candidates has shown promising results.

One of the most compelling aspects of Ethyl 3-bromo-6-fluoropyridine-2-carboxylate is its utility in constructing heterocyclic scaffolds. Heterocycles are essential components of many bioactive molecules, and their structural diversity often correlates with biological activity. The pyridine core is a particularly well-studied heterocycle, known for its role in drugs targeting neurological disorders, infectious diseases, and cancer. By modifying the pyridine ring with bromo and fluoro groups, chemists can fine-tune the properties of these molecules to achieve desired biological effects.

The bromo substituent on the pyridine ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are powerful tools for constructing carbon-carbon bonds and have been widely used in the synthesis of complex organic molecules. The fluoro group, on the other hand, can enhance metabolic stability and improve oral bioavailability, making it a desirable feature in drug design.

Recent studies have highlighted the use of Ethyl 3-bromo-6-fluoropyridine-2-carboxylate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing small-molecule inhibitors that target specific kinases, researchers have been able to develop effective treatments for these conditions. The structural features of 3-bromo-6-fluoropyridine-2-carboxylate make it an ideal candidate for such applications.

In addition to its role in kinase inhibition, there is growing evidence suggesting that this compound may have applications in other therapeutic areas as well. For instance, its ability to act as a precursor for more complex molecules has made it valuable in the synthesis of antiviral and antibacterial agents. The unique electronic properties imparted by the bromo and fluoro substituents allow for fine-tuning of molecular interactions with biological targets, leading to improved drug efficacy.

The synthetic pathways involving Ethyl 3-bromo-6-fluoropyridine-2-carboxylate are also worth mentioning. The compound can be synthesized through various routes, including halogenation reactions on pre-existing pyridine derivatives and multi-step functionalization strategies. These synthetic approaches have been optimized over time to ensure high yields and purity, making them suitable for industrial-scale production.

The importance of intermediates like Ethyl 3-bromo-6-fluoropyridine-2-carboxylate cannot be overstated. They serve as critical links between basic chemical principles and complex drug molecules. As research continues to uncover new applications for this compound, its significance in pharmaceutical synthesis is likely to grow even further. The ongoing development of novel synthetic methodologies will also continue to expand its utility in drug discovery efforts.

In conclusion, Ethyl 3-bromo-6-fluoropyridine-2-carboxylate (CAS No. 1214377-16-8) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for constructing novel therapeutic agents targeting various diseases. As research progresses, we can expect to see even more innovative applications emerge from this versatile compound.